Cas no 396723-17-4 (N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 396723-17-4
• MF: C₁₃H₁₂N₄O₃S
• MW: 304.324380874634
• CID: 6556837
• PubChem ID: 3632776
• Update Time: 2025-07-23

N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• 396723-17-4
• AKOS024599778
• SR-01000445248-1
• N-(2-(4-nitrophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)acetamide
• F0778-0327
• N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]acetamide
• SR-01000445248

• Inchi： 1S/C13H12N4O3S/c1-8(18)14-13-11-6-21-7-12(11)15-16(13)9-2-4-10(5-3-9)17(19)20/h2-5H,6-7H2,1H3,(H,14,18)
• InChI Key： JYBRIBKZICNPQW-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C)=O)N(C1C=CC(=CC=1)[N+](=O)[O-])N=2

Computed Properties

• Exact Mass: 304.06301143g/mol
• Monoisotopic Mass: 304.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 118Ų

Additional information on N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide

Introduction to N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide (CAS No. 396723-17-4)

N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 396723-17-4, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structure of this molecule incorporates several key functional groups, including a thiophene ring, a pyrazole moiety, and an acetamide side chain, which collectively contribute to its unique chemical and pharmacological properties.

The< strong>N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide molecule is characterized by its intricate scaffold, which combines the aromatic stability of the thiophene ring with the bioactive potential of the pyrazole group. The presence of the 4-nitrophenyl substituent further enhances its pharmacological profile by introducing a polar and electron-withdrawing group that can modulate receptor interactions. This combination of structural features makes it an attractive candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in exploring the therapeutic potential of heterocyclic compounds derived from thieno[3,4-c]pyrazole scaffolds. These molecules have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, the< strong>thieno[3,4-c]pyrazole core has been implicated in the development of compounds with anti-inflammatory, anticancer, and antimicrobial properties. The acetamide functional group in N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide contributes to its solubility and bioavailability, making it a suitable candidate for oral administration.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By inhibiting specific kinases, N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide may interfere with abnormal cell growth and proliferation. Preliminary studies have suggested that this compound exhibits inhibitory activity against several kinases, including tyrosine kinases and serine/threonine kinases. This broad-spectrum activity makes it an intriguing candidate for further development as an anticancer agent.

The< strong>4-nitrophenyl substituent in the molecule is particularly noteworthy due to its ability to enhance binding affinity through hydrogen bonding and electrostatic interactions. This group can form stable hydrogen bonds with polar residues in protein targets, thereby increasing the efficacy of the compound. Additionally, the nitro group can participate in π-stacking interactions with aromatic amino acids such as tryptophan and tyrosine, further stabilizing the binding interface.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide with various protein targets. Molecular docking studies have revealed that this compound can effectively bind to kinases by occupying key pockets within the active site. These studies have also identified potential allosteric sites that could be exploited for further optimization of potency and selectivity. Such insights are invaluable for guiding experimental efforts aimed at developing more effective kinase inhibitors.

In addition to its kinase inhibition properties, N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide has shown promise in other therapeutic areas. For instance，preclinical data suggest that this compound may exhibit anti-inflammatory effects by modulating inflammatory cytokine production. The< strong>thieno[3,4-c]pyrazole scaffold has been reported to interact with cytokine receptors and signaling pathways involved in inflammation，making it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

The pharmacokinetic profile of N-2-(4-nitrophenyl)-2H，4H，6H-thieno[3，4-c]pyrazol - 3 - ylacetamide is also an important consideration for its potential therapeutic applications。In vitro studies have indicated that this compound exhibits moderate solubility in water，which is favorable for oral administration。Furthermore，its metabolic stability suggests that it may have a reasonable half-life，allowing for once-daily dosing regimens。These pharmacokinetic properties make it an attractive candidate for further clinical development。

The synthesis of N - 2 - ( 4 - nitrophenyl ) - 2 H ， 4 H ， 6 H - thieno [ 3 ， 4 - c ] pyrazol - 3 - ylacetamide involves multiple steps，including cyclization reactions，nucleophilic substitutions，and acetylation processes。The synthesis typically begins with the preparation of a thienopyrazole precursor，which is then functionalized to introduce the nitrophenyl and acetamide groups。Recent advances in synthetic methodology have improved the efficiency and scalability of these reactions，making it more feasible to produce this compound on a larger scale。

The< strong>CAS number 396723 - 17 - 4 serves as a unique identifier for this compound，ensuring accurate documentation and traceability throughout its development process。This number is essential for regulatory submissions，patent applications，and scientific literature references。Having a well-defined CAS number facilitates collaboration between researchers and pharmaceutical companies，ensuring consistency in research efforts。

The exploration of N - 2 - ( 4 - nitrophenyl ) - 2 H ， 4 H ， 6 H - thieno [ 3 ， 4 - c ] pyrazol - 3 - ylacetamide represents an exciting frontier in medicinal chemistry。With its unique structural features and promising biological activities，this compound holds significant potential for addressing unmet medical needs。Further research is warranted to fully elucidate its therapeutic benefits and optimize its pharmacological properties。